Cas no 866009-33-8 (3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile)

• Product Name: 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile
• CAS No: 866009-33-8
• MDL: MFCD05670229
• CID: 4662226
• Update Time: 2025-10-29

3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile

• MDL： MFCD05670229

Additional information on 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile

Introduction to 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile (CAS No. 866009-33-8)

3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 866009-33-8, belongs to the thiazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of a chloro substituent at the 3-position and an amino group linked to a phenylethyl moiety at the 5-position, along with a nitrile group at the 4-position, endows this molecule with distinct chemical reactivity and potential pharmacological relevance.

The structural framework of 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile incorporates elements that are frequently explored in medicinal chemistry for their ability to interact with biological targets. The thiazole ring itself is a core structure found in numerous bioactive compounds, including antifungal, antibacterial, and anticancer agents. The chloro group can serve as a metabolic handle or participate in further functionalization, while the nitrile group is often involved in hydrogen bonding interactions and can be hydrolyzed to carboxylic acids under physiological conditions.

The (2-phenylethyl)amino side chain adds a layer of complexity to the molecule, potentially influencing its solubility, bioavailability, and binding affinity to biological targets. This type of substitution pattern is reminiscent of many pharmacologically active molecules where alkylamino groups enhance metabolic stability and binding interactions. The combination of these structural features makes 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the chloro and nitrile substituents may interact favorably with specific residues in protein binding pockets, while the (2-phenylethyl)amino group could form critical hydrogen bonds or hydrophobic interactions. These insights have guided synthetic efforts toward optimizing the molecule's pharmacokinetic properties.

In vitro studies have begun to unravel the potential biological activities of 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile. Initial assays indicate that this compound exhibits moderate activity against certain bacterial strains, possibly through disruption of essential metabolic pathways. Additionally, its structural motif suggests potential interactions with enzymes or receptors involved in inflammatory responses. The presence of both electrophilic (chloro and nitrile) and nucleophilic (amine) centers also makes it a versatile scaffold for derivatization, allowing chemists to fine-tune its biological profile.

The synthesis of 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. Recent reports highlight novel catalytic methods that have streamlined the synthesis while improving yields and purity. These advancements are crucial for enabling large-scale production and further exploration of derivatives.

The development of new analytical techniques has also enhanced our ability to study this compound in detail. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in confirming its structure and understanding its conformational dynamics. Such detailed characterization is essential for interpreting biological data accurately and guiding subsequent modifications.

The potential applications of 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for materials science applications, particularly in the development of organic electronic materials where heterocyclic compounds are frequently employed due to their electronic properties. Furthermore, its ability to undergo selective functionalization opens doors for designing smart materials with tunable properties.

As research continues to uncover new biological targets and synthetic methodologies, the significance of compounds like 3-chloro-5-[(2-phenylethyl)amino]-1,2-thiazole-4-carbonitrile is likely to grow. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be essential in translating these findings into tangible benefits for society. The journey from laboratory discovery to practical application is long but filled with opportunities for innovation.